Cas no 1214328-60-5 (3-Methyl-2-(trifluoromethyl)anisole)

• Product Name: 3-Methyl-2-(trifluoromethyl)anisole
• CAS No: 1214328-60-5
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 4960789
• Update Time: 2023-08-24

3-Methyl-2-(trifluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-2-(TRIFLUOROMETHYL)ANISOLE
• 2-(Trifluoromethyl)-3-methoxytoluene
• 3-Methyl-2-(trifluoromethyl)anisole

• Inchi： 1S/C9H9F3O/c1-6-4-3-5-7(13-2)8(6)9(10,11)12/h3-5H,1-2H3
• InChI Key： XTINOONQABFXRH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2